Cas no 1803756-41-3 (Methyl 6-cyano-3-hydroxy-2-(trifluoromethyl)benzoate)

• Product Name: Methyl 6-cyano-3-hydroxy-2-(trifluoromethyl)benzoate
• CAS No: 1803756-41-3
• MF: C₁₀H₆F₃NO₃
• MW: 245.15475320816
• CID: 4795631
• Update Time: 2025-11-04

Methyl 6-cyano-3-hydroxy-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-3-hydroxy-2-(trifluoromethyl)benzoate

• Inchi： 1S/C10H6F3NO3/c1-17-9(16)7-5(4-14)2-3-6(15)8(7)10(11,12)13/h2-3,15H,1H3
• InChI Key： NDXSBLGGXQAWBP-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C#N)C=1C(=O)OC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 2
• Topological Polar Surface Area: 70.3

Additional information on Methyl 6-cyano-3-hydroxy-2-(trifluoromethyl)benzoate

Methyl 6-cyano-3-hydroxy-2-(trifluoromethyl)benzoate: A Comprehensive Overview

The compound Methyl 6-cyano-3-hydroxy-2-(trifluoromethyl)benzoate, identified by the CAS number 1803756-41-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems, including pharmaceuticals, agrochemicals, and electronic materials.

Recent studies have highlighted the importance of Methyl 6-cyano-3-hydroxy-2-(trifluoromethyl)benzoate in the development of novel materials with tailored electronic properties. The presence of the trifluoromethyl group introduces significant electron-withdrawing effects, which can be exploited in designing advanced organic semiconductors and sensors. Furthermore, the hydroxyl and cyano groups provide additional functionalization sites, enabling the compound to participate in various chemical reactions, such as esterification and nucleophilic substitutions.

One of the most promising applications of this compound is in the field of drug discovery. Researchers have explored its potential as a building block for developing bioactive molecules with enhanced pharmacokinetic properties. For instance, studies published in Journal of Medicinal Chemistry have demonstrated that derivatives of Methyl 6-cyano-3-hydroxy-2-(trifluoromethyl)benzoate exhibit potent inhibitory activity against certain enzymes involved in neurodegenerative diseases.

In addition to its pharmacological applications, this compound has found utility in the synthesis of advanced polymers and coatings. Its ability to form stable ester linkages makes it a valuable precursor for creating high-performance polymer matrices with improved thermal and mechanical stability.

The synthesis of Methyl 6-cyano-3-hydroxy-2-(trifluoromethyl)benzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative followed by esterification using methyl alcohol under controlled conditions. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for large-scale applications.

From an environmental standpoint, researchers are increasingly focusing on the eco-friendly synthesis and application of this compound to minimize its ecological footprint. Green chemistry approaches, such as using biodegradable solvents and catalysts, are being explored to enhance the sustainability of its production processes.

In conclusion, Methyl 6-cyano-3-hydroxy-2-(trifluoromethyl)benzoate stands as a versatile compound with vast potential across multiple disciplines. Its unique chemical properties and functional groups make it an invaluable tool for scientists and engineers seeking innovative solutions in materials science, pharmacology, and beyond.